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Compound of Interest

Compound Name: Elsovaptan

Cat. No.: B15602648 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and procedural clarity is paramount. This document provides essential, immediate safety and

logistical information for the handling of Elsovaptan, a potent and selective vasopressin V1a

receptor antagonist. The following guidelines, data, and protocols are designed to be a

preferred resource, fostering a culture of safety and precision in the laboratory.

Immediate Safety and Hazard Overview
Elsovaptan is classified as harmful if swallowed and is very toxic to aquatic life with long-

lasting effects. All personnel must be thoroughly familiar with the hazards and safety

procedures outlined in this guide and the corresponding Safety Data Sheet (SDS) before

handling the compound.

Hazard Identification and Precautionary Measures
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Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statement

Precautionary
Statements

Acute Oral

Toxicity
alt text Warning

H302: Harmful if

swallowed.

P264: Wash skin

thoroughly after

handling. P270:

Do not eat, drink

or smoke when

using this

product.

P301+P312: IF

SWALLOWED:

Call a POISON

CENTER/doctor

if you feel unwell.

P330: Rinse

mouth.

Hazardous to the

Aquatic

Environment,

Long-Term

Hazard

alt text Warning

H410: Very toxic

to aquatic life

with long lasting

effects.

P273: Avoid

release to the

environment.

P391: Collect

spillage.

Physicochemical and Toxicity Data
A comprehensive understanding of Elsovaptan's properties is critical for safe handling and

experimental design. The following tables summarize key quantitative data.

Physicochemical Properties
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Property Value Source

Molecular Formula C₁₉H₂₀ClN₅O₂ --INVALID-LINK--

Molecular Weight 385.85 g/mol --INVALID-LINK--

Appearance Solid --INVALID-LINK--

Melting Point Not available N/A

Solubility

To be determined in various

solvents. Generally soluble in

DMSO and ethanol.

--INVALID-LINK--

Toxicity Data
Endpoint Value Species Route Source

LD₅₀ (Median

Lethal Dose)
Not available Not available Oral N/A

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to minimize exposure and ensure personal

safety.

Recommended PPE for Handling Elsovaptan
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Body Part Required PPE
Specifications and
Rationale

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles.

Protects against splashes and

airborne particles.

Hands
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact. Gloves

should be inspected before

use and changed frequently,

especially if contaminated.

Body Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory

Use in a well-ventilated area. A

respirator may be required for

operations with a high potential

for aerosol generation.

Consult your institution's

Environmental Health and

Safety (EHS) department for a

full respiratory protection

program if needed.

The following diagram outlines the logical workflow for selecting and using appropriate PPE

when handling Elsovaptan.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 14 Tech Support

https://www.benchchem.com/product/b15602648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Assessment

PPE Selection

Proper Use

Assess the potential for exposure (inhalation, dermal, eye)

Select eye/face protection (goggles/face shield) Select chemical-resistant gloves (nitrile) Select body protection (lab coat) Determine need for respiratory protection

Don PPE correctly before handling

Handle Elsovaptan in a designated area

Doff PPE carefully to avoid contamination

Dispose of contaminated PPE as hazardous waste

Click to download full resolution via product page

PPE Selection and Use Workflow

Operational Plans
Handling and Storage

Handling: Handle Elsovaptan in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure. Avoid generating dust.
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Storage: Store in a tightly sealed container in a cool, dry, and dark place. Recommended

short-term storage is at 0-4°C and long-term storage at -20°C.[1]

Spill Response
In the event of a spill, follow these procedures immediately:

Evacuate and Secure: Evacuate the immediate area and restrict access.

Inform Personnel: Notify others in the vicinity and your laboratory supervisor.

Don PPE: Wear appropriate PPE, including respiratory protection if the spill is large or

generates dust.

Containment: For solid spills, carefully sweep or scoop the material into a designated waste

container, avoiding dust generation. For liquid spills, cover with an inert absorbent material

(e.g., vermiculite, sand) and then collect into a suitable container.

Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water), and

collect all cleaning materials for disposal as hazardous waste.

Ventilation: Ensure the area is well-ventilated after cleanup.

The following flowchart illustrates the spill response procedure.
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Spill Occurs

Evacuate and Secure Area

Notify Supervisor and Personnel

Don Appropriate PPE

Contain and Collect Spill

Decontaminate Spill Area

Dispose of Waste

Ventilate Area

Spill Response Complete

Click to download full resolution via product page

Elsovaptan Spill Response Plan
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Disposal Plan
Proper disposal of Elsovaptan and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Management Protocol
Segregation: All waste contaminated with Elsovaptan, including unused product, empty

containers, and disposable PPE, must be segregated from other laboratory waste streams.

Containerization: Collect all Elsovaptan waste in a dedicated, clearly labeled, and sealed

hazardous waste container.

Labeling: The waste container must be labeled as "Hazardous Waste" and include the full

chemical name "Elsovaptan" and the associated hazards (e.g., "Toxic," "Harmful if

Swallowed").

Disposal: Dispose of the hazardous waste through your institution's EHS department in

accordance with all local, state, and federal regulations. Do not dispose of Elsovaptan down

the drain or in the regular trash.

The disposal decision-making process is outlined below.
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Material Contaminated with Elsovaptan

Is the item reusable?

Decontaminate thoroughly

Yes

Is the item disposable?

No

Reuse item Segregate as Hazardous Waste

Yes

Place in a labeled, sealed container

Contact EHS for disposal

Disposal Complete

Click to download full resolution via product page

Elsovaptan Waste Disposal Workflow

Experimental Protocols
While a specific, detailed experimental protocol for Elsovaptan is not publicly available, the

following general protocol for a Vasopressin V1a Receptor Binding Assay can be adapted.

Researchers must optimize and validate this protocol for their specific experimental conditions.
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General Vasopressin V1a Receptor Competition Binding
Assay
Objective: To determine the binding affinity of Elsovaptan for the vasopressin V1a receptor.

Materials:

HEK-293 cells expressing human recombinant vasopressin V1a receptors.[2]

Radioligand (e.g., [³H]-Arginine Vasopressin).

Elsovaptan (test compound).

Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4, with appropriate additives).

Wash Buffer.

Scintillation fluid.

96-well plates.

Filtration apparatus.

Scintillation counter.

Methodology:

Membrane Preparation: Prepare cell membranes from HEK-293 cells expressing the V1a

receptor.

Assay Setup: In a 96-well plate, add in the following order:

Assay Buffer.

A fixed concentration of radioligand.

Varying concentrations of Elsovaptan (or buffer for total binding, and a saturating

concentration of a known V1a antagonist for non-specific binding).
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Cell membrane preparation.

Incubation: Incubate the plate at a specified temperature (e.g., 25°C) for a sufficient time to

reach equilibrium (e.g., 120 minutes).[2]

Filtration: Rapidly filter the contents of each well through a glass fiber filter to separate bound

from free radioligand.

Washing: Wash the filters with ice-cold Wash Buffer to remove any non-specifically bound

radioligand.

Scintillation Counting: Place the filters in scintillation vials with scintillation fluid and measure

the radioactivity using a scintillation counter.

Data Analysis: Determine the concentration of Elsovaptan that inhibits 50% of the specific

binding of the radioligand (IC₅₀). Calculate the inhibitory constant (Ki) using the Cheng-

Prusoff equation.

The following diagram outlines the workflow for this binding assay.
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Prepare V1a Receptor Membranes

Set up 96-well plate with reagents

Add Radioligand

Add varying concentrations of Elsovaptan

Add Cell Membranes

Incubate to reach equilibrium

Filter and wash to separate bound/free radioligand

Measure radioactivity with scintillation counter

Analyze data to determine IC50 and Ki
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V1a Receptor Competition Binding Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

2. Discovery and evaluation of a novel 18F-labeled vasopressin 1a receptor PET ligand with
peripheral binding specificity - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Elsovaptan]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602648#personal-protective-equipment-for-
handling-elsovaptan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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